Cas no 1319716-42-1 (Tert-butyl 7-oxo-2-azaspiro[4.4]nonane-2-carboxylate)

Tert-butyl 7-oxo-2-azaspiro[4.4]nonane-2-carboxylate is a spirocyclic compound featuring a fused lactam and carboxylate ester structure. Its rigid spiro framework enhances stereochemical control, making it valuable in synthetic organic chemistry, particularly for constructing complex heterocycles. The tert-butyloxycarbonyl (Boc) protecting group ensures stability under basic conditions while allowing selective deprotection under acidic conditions. The ketone functionality at the 7-position offers versatility for further derivatization, such as nucleophilic additions or reductions. This compound is commonly employed as an intermediate in pharmaceutical research, enabling the synthesis of biologically active molecules with precise spatial orientation. Its well-defined reactivity profile and compatibility with diverse reaction conditions make it a practical choice for medicinal chemistry applications.

Tert-butyl 7-oxo-2-azaspiro[4.4]nonane-2-carboxylate structure

1319716-42-1 structure

Product Name:Tert-butyl 7-oxo-2-azaspiro[4.4]nonane-2-carboxylate

CAS No:1319716-42-1

MF:C₁₃H₂₁NO₃

MW:239.310744047165

MDL:MFCD23106459

CID:2094101

PubChem ID:72208216

Update Time:2025-06-07

Tert-butyl 7-oxo-2-azaspiro[4.4]nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 7-oxo-2-azaspiro[4.4]nonane-2-carboxylate
- 2-Boc-7-oxo-2-Azaspiro[4.4]nonane
- FCH3050876
- SB10888
- PB38863
- 2-Boc-2-azaspiro[4.4]nonane-7-one
- AK170836
- tert-butyl 8-oxo-2-azaspiro[4.4]nonane-2-carboxylate
- 2-Azaspiro[4.4]nonane-2-carboxylic acid, 7-oxo-, 1,1-dimethylethyl ester
- tert-butyl7-oxo-2-azaspiro[4.4]nonane-2-carboxylate
- AKOS025290896
- AS-33873
- EN300-1668513
- MFCD23106459
- C13H21NO3
- CS-0048133
- DB-102077
- SY098241
- 2-Boc-2-azaspiro[4.4]nonan-7-one
- SCHEMBL16835515
- DTXSID201149584
- 1319716-42-1
- UCC71642
- 870-823-5
- Tert-butyl 7-oxo-2-azaspiro(4.4)nonane-2-carboxylate
- 2-Azaspiro(4.4)nonane-2-carboxylic acid, 7-oxo-, 1,1-dimethylethyl ester
- Tert-butyl 7-oxo-2-azaspiro[4.4]nonane-2-carboxylate
- MDL： MFCD23106459
- Inchi： 1S/C13H21NO3/c1-12(2,3)17-11(16)14-7-6-13(9-14)5-4-10(15)8-13/h4-9H2,1-3H3
- InChI Key： KVDDOJNQXATXQE-UHFFFAOYSA-N
- SMILES： O=C1CCC2(C1)CN(C(=O)OC(C)(C)C)CC2

Computed Properties

Exact Mass: 239.152
Monoisotopic Mass: 239.152
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 345
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.6
XLogP3: 1.2

Experimental Properties

Density: 1.12±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (4.3 g/l) (25 º C),

Tert-butyl 7-oxo-2-azaspiro[4.4]nonane-2-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Tert-butyl 7-oxo-2-azaspiro[4.4]nonane-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A289000229-100mg	tert-Butyl 7-oxo-2-azaspiro[4.4]nonane-2-carboxylate	1319716-42-1	95%	100mg	444.14 USD	2021-06-15
Alichem	A289000229-250mg	tert-Butyl 7-oxo-2-azaspiro[4.4]nonane-2-carboxylate	1319716-42-1	95%	250mg	676.70 USD	2021-06-15
Alichem	A289000229-1g	tert-Butyl 7-oxo-2-azaspiro[4.4]nonane-2-carboxylate	1319716-42-1	95%	1g	1,708.50 USD	2021-06-15
Chemenu	CM106478-250mg	tert-butyl 7-oxo-2-azaspiro[4.4]nonane-2-carboxylate	1319716-42-1	97%	250mg	$392	2024-08-02
Chemenu	CM106478-1g	tert-butyl 7-oxo-2-azaspiro[4.4]nonane-2-carboxylate	1319716-42-1	97%	1g	$1172	2024-08-02
abcr	AB453650-250 mg	2-Boc-7-oxo-2-azaspiro[4.4]nonane; .	1319716-42-1		250mg	€663.50	2023-04-22
ChemScence	CS-0048133-100mg	tert-Butyl 7-oxo-2-azaspiro[4.4]nonane-2-carboxylate	1319716-42-1	≥97.0%	100mg	$220.0	2022-04-27
ChemScence	CS-0048133-250mg	tert-Butyl 7-oxo-2-azaspiro[4.4]nonane-2-carboxylate	1319716-42-1	≥97.0%	250mg	$380.0	2022-04-27
ChemScence	CS-0048133-1g	tert-Butyl 7-oxo-2-azaspiro[4.4]nonane-2-carboxylate	1319716-42-1	≥97.0%	1g	$1000.0	2022-04-27
TRC	B871895-25mg	tert-Butyl 7-Oxo-2-azaspiro[4.4]nonane-2-carboxylate	1319716-42-1		25mg	$ 190.00	2023-04-18